Cas no 4237-00-7 ( )
structure
Product Name:
CAS No:4237-00-7
MF:C8H11O3PS
MW:218.209902048111
CID:928035
PubChem ID:316406
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl phenyl thiophosphate
- dimethoxyphosphorylsulfanylbenzene
- dimethoxyphosphorylsulfanyl-benzene
- DTXSID50311618
- NSC-244350
- SCHEMBL21078775
- 4237-00-7
- NSC244350
-
-
- Inchi： 1S/C8H11O3PS/c1-10-12(9,11-2)13-8-6-4-3-5-7-8/h3-7H,1-2H3
- InChI Key： RUHGOLPVRHFAJO-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)P(=O)(OC)OC
Computed Properties
- Exact Mass: 218.01673
- Monoisotopic Mass: 218.01665238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- PSA: 35.53
Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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